![molecular formula C15H24ClNO4 B3939683 2-(diethylamino)ethyl 3,4-dimethoxybenzoate hydrochloride](/img/structure/B3939683.png)
2-(diethylamino)ethyl 3,4-dimethoxybenzoate hydrochloride
Overview
Description
2-(diethylamino)ethyl 3,4-dimethoxybenzoate hydrochloride, commonly known as DMED, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMED is a white crystalline powder that is soluble in water and various organic solvents. Its chemical formula is C15H24ClNO3.
Mechanism of Action
DMED works by selectively binding to the vesicular monoamine transporter (VMAT), a protein that is responsible for the packaging and release of neurotransmitters such as dopamine, serotonin, and norepinephrine. By binding to VMAT, DMED can inhibit the release of these neurotransmitters, allowing researchers to study their effects on cellular and synaptic function.
Biochemical and physiological effects:
DMED has been shown to have a number of biochemical and physiological effects in various cell types and animal models. For example, DMED can induce the release of dopamine and other neurotransmitters in certain brain regions, leading to changes in behavior and cognition. It can also modulate the activity of ion channels and receptors in neurons, affecting their excitability and synaptic plasticity.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMED in lab experiments is its high selectivity and specificity for VMAT. This allows researchers to study the function of this important protein without affecting other cellular processes. However, DMED has some limitations as well, including its relatively low potency and the potential for off-target effects at high concentrations.
Future Directions
There are many potential future directions for research involving DMED. One area of interest is the development of new fluorescent probes based on DMED that can be used to study other cellular processes beyond neurotransmitter release. Another area of interest is the use of DMED and related compounds as potential therapeutics for neurological and psychiatric disorders, such as Parkinson's disease and depression. Finally, further research is needed to better understand the mechanisms of action of DMED and its effects on cellular and synaptic function.
Scientific Research Applications
DMED has been widely used in scientific research, particularly in the field of neuroscience. It is commonly used as a fluorescent probe to visualize and study the dynamics of neurotransmitter release in live cells. DMED can also be used to study the mechanisms of action of various drugs and toxins that affect neurotransmitter release.
properties
IUPAC Name |
2-(diethylamino)ethyl 3,4-dimethoxybenzoate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NO4.ClH/c1-5-16(6-2)9-10-20-15(17)12-7-8-13(18-3)14(11-12)19-4;/h7-8,11H,5-6,9-10H2,1-4H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUDAUGJOCPHIAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCOC(=O)C1=CC(=C(C=C1)OC)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H24ClNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.81 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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